Cas no 936251-69-3 (3-(2-Carboxyethyl)-1-methyl-1H-imidazol-3-ium hydrogen sulfate)

• Product name: 3-(2-Carboxyethyl)-1-methyl-1H-imidazol-3-ium hydrogen sulfate
• CAS No: 936251-69-3
• MF: C₇H₁₂N₂O₆S
• MW: 252.244980812073
• CID: 6779394
• PubChem ID: 16744247

3-(2-Carboxyethyl)-1-methyl-1H-imidazol-3-ium hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-1-methyl-1H-imidazol-3-ium hydrogen sulfate
• 936251-69-3

• Inchi： 1S/C7H10N2O2.H2O4S/c1-8-4-5-9(6-8)3-2-7(10)11;1-5(2,3)4/h4-6H,2-3H2,1H3;(H2,1,2,3,4)
• InChI Key： LBXJBJZHXWOWJE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])O.OC(CCN1C=C[N+](C)=C1)=O

Computed Properties

• Exact Mass: 252.04160728g/mol
• Monoisotopic Mass: 252.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų